Cas no 2138138-07-3 (2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine)
2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- [3-(benzyloxy)-2,2-difluoropropyl](methyl)amine
- 2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine
- 1-Propanamine, 2,2-difluoro-N-methyl-3-(phenylmethoxy)-
-
- Inchi: 1S/C11H15F2NO/c1-14-8-11(12,13)9-15-7-10-5-3-2-4-6-10/h2-6,14H,7-9H2,1H3
- InChI Key: MFZMTSBQNSMZRG-UHFFFAOYSA-N
- SMILES: FC(CNC)(COCC1C=CC=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 170
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3
2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788475-0.05g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-788475-0.1g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-788475-0.25g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-788475-0.5g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-788475-1.0g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-788475-2.5g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-788475-5.0g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-788475-10.0g |
[3-(benzyloxy)-2,2-difluoropropyl](methyl)amine |
2138138-07-3 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine
Comprehensive Overview of 2,2-Difluoro-N-methyl-3-phenylmethoxypropan-1-amine (CAS No. 2138138-07-3)
2,2-Difluoro-N-methyl-3-phenylmethoxypropan-1-amine (CAS No. 2138138-07-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and phenylmethoxy groups in its molecular framework enhances its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.
The compound's N-methyl moiety contributes to its lipophilicity, which is a critical factor in optimizing bioavailability and blood-brain barrier penetration. This characteristic aligns with current trends in precision medicine, where scientists seek compounds with tailored pharmacokinetic profiles. Recent studies have highlighted its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. As the demand for next-generation therapeutics grows, 2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine is poised to play a pivotal role in innovative drug design.
From a synthetic perspective, the compound's propan-1-amine backbone offers flexibility for further derivatization, making it a valuable building block in combinatorial chemistry. Its stability under various reaction conditions has been documented in peer-reviewed journals, addressing common queries about its synthetic scalability and reaction compatibility. Industry professionals frequently search for high-purity fluorinated intermediates, and this compound meets stringent quality standards for GMP-compliant production.
Environmental and green chemistry considerations are also relevant to 2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine. With increasing regulatory focus on sustainable synthesis, researchers are investigating solvent-free or catalytic methods to produce this compound. These efforts resonate with the broader push toward eco-friendly manufacturing in the chemical industry. Additionally, its potential as a bioisostere for non-fluorinated analogs is being explored, addressing the growing interest in fluorine-containing drugs that exhibit improved metabolic stability.
Analytical characterization of CAS No. 2138138-07-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a key concern for contract research organizations (CROs) and pharmaceutical developers. The compound's spectral data is often requested in patent applications, underscoring its commercial importance. Furthermore, its compatibility with high-throughput screening platforms makes it attractive for drug repurposing initiatives.
In conclusion, 2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine represents a convergence of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring relevance. As scientific inquiries into fluorine chemistry and drug delivery systems advance, this molecule will likely remain at the forefront of interdisciplinary research.
2138138-07-3 (2,2-difluoro-N-methyl-3-phenylmethoxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)